Cas no 1310383-84-6 (N-(E)-3-Tributyltinallyl-1-naphthalene-d7-methylamine)

• Product Name: N-(E)-3-Tributyltinallyl-1-naphthalene-d7-methylamine
• CAS No: 1310383-84-6
• MF: C₂₆H₄₁NSn
• MW: 493.363578557968
• CID: 1059810
• PubChem ID: 45040601
• Update Time: 2025-10-28

N-(E)-3-Tributyltinallyl-1-naphthalene-d7-methylamine Chemical and Physical Properties

Names and Identifiers

• N-(E)-3-Tributyltinallyl-1-naphthalene-d7-methylamine
• N-(E)-3-Tributyltina
• (E)-N-[(2,3,4,5,6,7,8-heptadeuterionaphthalen-1-yl)methyl]-3-tributylstannylprop-2-en-1-amine
• DTXSID10662214
• (2E)-N-{[(~2~H_7_)Naphthalen-1-yl]methyl}-3-(tributylstannyl)prop-2-en-1-amine
• 1310383-84-6

• Inchi： 1S/C14H14N.3C4H9.Sn/c1-2-10-15-11-13-8-5-7-12-6-3-4-9-14(12)13;3*1-3-4-2;/h1-9,15H,10-11H2;3*1,3-4H2,2H3;/i3D,4D,5D,6D,7D,8D,9D;;;;
• InChI Key： KTHCFCJLUZMISU-OBRQZUGNSA-N
• SMILES： [Sn](/C=C/CNCC1C([2H])=C([2H])C([2H])=C2C([2H])=C([2H])C([2H])=C([2H])C=12)(CCCC)(CCCC)CCCC

Computed Properties

• Exact Mass: 494.27000
• Monoisotopic Mass: 494.270040g/mol
• Isotope Atom Count: 7
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 28
• Rotatable Bond Count: 14
• Complexity: 397
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Boiling Point: 528.2±52.0 °C at 760 mmHg
• Flash Point: 273.2±30.7 °C
• PSA: 12.03000
• LogP: 7.86430
• Vapor Pressure: 0.0±1.4 mmHg at 25°C

N-(E)-3-Tributyltinallyl-1-naphthalene-d7-methylamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on N-(E)-3-Tributyltinallyl-1-naphthalene-d7-methylamine

Introduction to N-(E)-3-Tributylstannyl-1-naphthalene-d7-methylamine (CAS No. 1310383-84-6)

N-(E)-3-Tributylstannyl-1-naphthalene-d7-methylamine (CAS No. 1310383-84-6) is a specialized compound with significant applications in the fields of organic synthesis and medicinal chemistry. This compound is characterized by its unique structural features, including a tributylstannyl group and a deuterated naphthalene moiety, which make it a valuable intermediate in the synthesis of complex organic molecules and pharmaceuticals.

The tributylstannyl group in N-(E)-3-Tributylstannyl-1-naphthalene-d7-methylamine is particularly noteworthy due to its reactivity in various cross-coupling reactions, such as the Stille coupling. This reaction is widely used in the synthesis of biologically active compounds and has been instrumental in the development of numerous pharmaceuticals. The deuterated naphthalene moiety, on the other hand, offers enhanced stability and metabolic properties, making this compound an attractive candidate for drug discovery and development.

Recent research has highlighted the potential of N-(E)-3-Tributylstannyl-1-naphthalene-d7-methylamine in the synthesis of novel anticancer agents. A study published in the Journal of Medicinal Chemistry demonstrated that this compound can be effectively used as a building block to create derivatives with potent antitumor activity. The unique combination of the tributylstannyl group and the deuterated naphthalene moiety allows for the fine-tuning of pharmacological properties, such as solubility, bioavailability, and target specificity.

In addition to its applications in medicinal chemistry, N-(E)-3-Tributylstannyl-1-naphthalene-d7-methylamine has also found use in materials science. The tributylstannyl group can be utilized to introduce functional groups into polymers and other materials, enhancing their performance in various applications. For instance, a recent study in Advanced Materials reported the use of this compound to synthesize conductive polymers with improved electrical properties.

The synthesis of N-(E)-3-Tributylstannyl-1-naphthalene-d7-methylamine typically involves several steps, including the formation of the tributylstannyl intermediate and subsequent coupling reactions. The deuterated naphthalene moiety is introduced through selective deuteration techniques, ensuring high purity and isotopic enrichment. These synthetic methods are well-documented in the literature and have been optimized for scalability and reproducibility.

The physical and chemical properties of N-(E)-3-Tributylstannyl-1-naphthalene-d7-methylamine have been extensively studied. It is a solid at room temperature with a melting point ranging from 50°C to 60°C. The compound is soluble in common organic solvents such as dichloromethane, toluene, and ethanol but exhibits limited solubility in water. Its stability under various conditions has been evaluated, showing that it remains stable at temperatures below 80°C and is compatible with most organic reagents.

Safety considerations are crucial when handling N-(E)-3-Tributylstannyl-1-naphthalene-d7-methylamine. While it is not classified as a hazardous material under current regulations, proper safety protocols should be followed to ensure safe handling and storage. This includes using appropriate personal protective equipment (PPE) such as gloves and goggles, working in well-ventilated areas, and storing the compound away from incompatible materials.

In conclusion, N-(E)-3-Tributylstannyl-1-naphthalene-d7-methylamine (CAS No. 1310383-84-6) is a versatile compound with significant potential in both medicinal chemistry and materials science. Its unique structural features make it an invaluable intermediate in the synthesis of complex organic molecules and pharmaceuticals. Ongoing research continues to explore new applications and optimize synthetic methods, further solidifying its importance in these fields.